Cas no 2007920-43-4 (1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrrolo[2,3-c]pyridine)

• Product Name: 1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrrolo[2,3-c]pyridine
• CAS No: 2007920-43-4
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5694072
• PubChem ID: 126455438
• Update Time: 2026-03-11

1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• CS-0092728
• 2007920-43-4
• W12612
• 1-(tetrahydro-2H-pyran-4-yl)-1H-pyrrolo[2,3-c]pyridine
• 1H-Pyrrolo[2,3-c]pyridine, 1-(tetrahydro-2H-pyran-4-yl)-
• 1-tetrahydropyran-4-ylpyrrolo[2,3-c]pyridine
• MFCD30471934
• 1-(oxan-4-yl)pyrrolo[2,3-c]pyridine
• 1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrrolo[2,3-c]pyridine

• Inchi： 1S/C12H14N2O/c1-5-13-9-12-10(1)2-6-14(12)11-3-7-15-8-4-11/h1-2,5-6,9,11H,3-4,7-8H2
• InChI Key： VBZJZVVILJBJRS-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C=CC2C=CN=CC1=2

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 388.1±32.0 °C(Predicted)
• pka: 8.05±0.30(Predicted)

Additional information on 1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrrolo[2,3-c]pyridine

Chemical Exploration of 1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrrolo[2,3-c]pyridine (CAS No. 2007920-43-4): Synthesis, Applications, and Recent Advances

The compound 1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrrolo[2,3-c]pyridine (CAS No. 2007920-43-4) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This bicyclic structure, featuring a pyrrolopyridine core linked to a tetrahydropyran moiety, has garnered significant attention in recent years due to its unique structural features and promising biological activities. The synthesis and exploration of this molecule have opened new avenues in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

From a synthetic perspective, the construction of the pyrrolo[2,3-c]pyridine scaffold is a critical challenge that requires precise control over reaction conditions and reagent selection. The introduction of the tetrahydro-2H-pyran-4-yl group further complicates the synthesis, necessitating strategies that preserve the integrity of both heterocyclic rings while ensuring optimal functionalization. Advances in transition-metal-catalyzed cross-coupling reactions have provided efficient methodologies for constructing these complex frameworks, enabling access to a diverse library of derivatives for pharmacological evaluation.

Recent studies have highlighted the potential of 1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrrolo[2,3-c]pyridine as a scaffold for developing small-molecule inhibitors with therapeutic relevance. Notably, its structural motif has been explored in the context of modulating ion channel activity and neurotransmitter receptor interactions. For instance, derivatives of this compound have shown promise in preclinical models as potential treatments for epilepsy and chronic pain syndromes. The presence of the tetrahydropyran substituent is particularly noteworthy, as it imparts favorable pharmacokinetic properties such as improved solubility and metabolic stability.

The biological activity of this compound has been extensively investigated in vitro and in vivo. Research indicates that modifications at the pyrrolopyridine core can significantly alter binding affinity to target proteins, suggesting that structure-activity relationship (SAR) studies are crucial for optimizing its pharmacological profile. Furthermore, computational modeling techniques have been employed to predict binding modes and identify key interaction sites between the compound and its biological targets. These insights have guided the design of next-generation analogs with enhanced efficacy and reduced side effects.

In the realm of medicinal chemistry, the versatility of 1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrrolo[2,3-c]pyridine extends beyond traditional pharmacological applications. Its unique scaffold has been leveraged in the development of probes for biochemical assays and as a building block for more complex drug candidates. The compound’s ability to serve as a precursor for bioconjugates has also opened new possibilities in targeted drug delivery systems, where its structural features can be exploited to enhance specificity and bioavailability.

Looking ahead, future research on this compound is likely to focus on expanding synthetic methodologies and exploring novel biological targets. The integration of machine learning and artificial intelligence into drug discovery pipelines may accelerate the identification of promising derivatives through high-throughput virtual screening. Additionally, interdisciplinary approaches combining organic chemistry with biophysics will provide deeper insights into the molecular mechanisms underlying its biological effects.

The development of 1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrrolo[2,3-c]pyridine exemplifies the dynamic interplay between synthetic innovation and therapeutic application in modern chemical biology. As our understanding of complex biological systems evolves, compounds like this one will continue to play a pivotal role in advancing our ability to address unmet medical needs through rational drug design.